Cas no 1876228-19-1 (ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate)

• Product Name: ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate
• CAS No: 1876228-19-1
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6161508
• PubChem ID: 165823104
• Update Time: 2025-10-28

ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate
• 1876228-19-1
• EN300-1108226

• Inchi： 1S/C10H14N2O3/c1-3-15-10(14)6-12-7(2)8(11)4-5-9(12)13/h4-5H,3,6,11H2,1-2H3
• InChI Key： VBGGHMHUKFDFDH-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C=CC(=C1C)N)=O)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate

Ethyl 2-(5-Amino-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)Acetate: A Comprehensive Overview

Ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate, with CAS No. 1876228-19-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a dihydropyridine ring system with substituents that include an amino group, a methyl group, and an acetate ester moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of new pharmaceutical agents. For instance, research has shown that ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetate exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor modulation. These findings suggest that the compound could serve as a lead molecule for the design of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cardiovascular conditions.

The synthesis of ethyl 2-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-y acetate involves a series of well-established organic reactions. Key steps include the formation of the dihydropyridine ring through cyclization reactions, followed by functionalization to introduce the amino and methyl substituents. The esterification step ensures the stability and solubility of the compound, making it suitable for further biological testing. Researchers have optimized these synthetic routes to achieve high yields and purity levels, which are critical for downstream applications.

In terms of applications, ethyl 2-(5-amino...